Cas no 1220038-24-3 (Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate)

• Product Name: Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate
• CAS No: 1220038-24-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 4688526
• Update Time: 2025-10-28

Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-[(3-methoxypropyl)amino]benzoate
• Ethyl 3-amino-4-((3-methoxypropyl)amino)benzoate
• GMZZEDWJBPBODR-UHFFFAOYSA-N
• BDBM261779
• US9708311, 30
• Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate

• Inchi： 1S/C13H20N2O3/c1-3-18-13(16)10-5-6-12(11(14)9-10)15-7-4-8-17-2/h5-6,9,15H,3-4,7-8,14H2,1-2H3
• InChI Key： GMZZEDWJBPBODR-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C=CC(C(=O)OCC)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 248
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate

Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate: A Comprehensive Overview

Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate, with the CAS number 1220038-24-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoate backbone with two amino groups at positions 3 and 4, one of which is substituted with a methoxypropyl group. This structural complexity provides a platform for diverse chemical interactions and functionalization.

The synthesis of Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's versatility and its suitability for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that the amino groups on the benzoate ring can be functionalized to create ligands for metalloenzymes or as components in drug delivery systems. For instance, modifications to the methoxypropyl group have been shown to enhance solubility and bioavailability, making it a valuable intermediate in pharmaceutical research.

Recent research has also highlighted the role of Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalysis applications.

In addition to its chemical applications, this compound has been investigated for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, opening avenues for its use in nutraceuticals and cosmeceuticals. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The development of novel synthetic routes for Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate continues to be an active area of research. Green chemistry approaches, such as the use of biocatalysts and solvent-free conditions, are being explored to enhance sustainability. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

In conclusion, Ethyl 3-amino-4-(3-methoxypropyl)aminobenzoate stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its importance as a versatile building block for advanced materials and therapeutic agents. As research progresses, this compound is expected to play an increasingly pivotal role in shaping future innovations in science and technology.